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Compound of Interest

Compound Name:
6-Chloropyridine-2-

carboximidamide

CAS No.: 1011231-34-7

Cat. No.: B3026552

Get Quote

This guide outlines the authoritative, safety-critical procedures for the disposal of 6-
Chloropyridine-2-carboximidamide (also known as 6-chloro-2-pyridinecarboximidamide).

Disclaimer:This document is for educational purposes for trained personnel. Always consult

your institution's Environmental Health & Safety (EHS) officer and local regulations (EPA,

RCRA, REACH) before disposal.

Part 1: Chemical Identity & Hazard Profile
Before disposal, you must accurately characterize the waste. This compound combines a

halogenated pyridine ring with a reactive amidine group, necessitating specific handling to

prevent accidental hydrolysis or incompatibility.
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Property Data Relevance to Disposal

CAS Number 70593-61-2
Unique identifier for waste

manifests.

Molecular Formula C₆H₆ClN₃
Nitrogen-rich; generates NOx

upon incineration.

Physical State Solid (White to Off-White)
Dust hazard; requires

particulate containment.

Acidity/Basicity Basic (Amidine pKa ~11-12)
Incompatible with strong acids

and oxidizers.

Key Hazards
Acute Tox.[1] (Oral), Skin/Eye

Irritant

Requires double-bagging and

contact prevention.

RCRA Status Not P- or U-listed specifically
Likely D001 (if in flammable

solvent) or D002 (if pH > 12.5).

Part 2: Pre-Disposal Stabilization & Handling
The "Causality of Safety": Amidines are prone to hydrolysis, releasing ammonia or amides.

Stabilization prevents container over-pressurization.

Segregation Logic
Do NOT mix with: Strong acids (exothermic neutralization), acid chlorides, or anhydrides.

Do NOT mix with: Strong oxidizers (peroxides, permanganates) due to the electron-rich

pyridine ring.

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen) if retaining for future use.

For disposal, ensure the container is not sealed air-tight if moisture presence is suspected

(risk of ammonia gas buildup).

Container Selection
Solids: High-density polyethylene (HDPE) wide-mouth jars. Glass is acceptable but poses a

breakage risk.
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Liquids (Solutions): Glass or HDPE bottles with vented caps if the solution is evolving gas.

Labeling (The "Self-Validating" Step)
Every container must carry a label that answers three questions immediately:

What is it? (Full Chemical Name, not just structure).

What is the danger? (e.g., "Toxic," "Irritant," "Basic").

What is the solvent? (If in solution, list the solvent % explicitly).

Part 3: Disposal Workflows
Scenario A: Solid Waste (Pure Compound)
Best Practice: Lab Pack for Incineration.

Containment: Place the solid in a screw-top jar. Tape the lid to prevent loosening due to

vibration.

Secondary Containment: Place the jar into a clear, sealable plastic bag (4-mil thickness).

Bulking: If your facility allows, this can be bulked with other "Solid Toxic Organic" waste.

Destruction: The ultimate fate is High-Temperature Incineration (Rotary Kiln) equipped with

scrubbers to capture HCl and NOx gases.

Scenario B: Liquid Waste (Reaction Mixtures)
Critical Check: Is the solvent halogenated?

Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Organic Waste."

The chlorine on the pyridine ring makes this compound compatible with this stream.

Non-Halogenated Solvents (Methanol, DMF): Segregate into "Non-Halogenated Organic

Waste."
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Note: If the concentration of 6-Chloropyridine-2-carboximidamide is >1%, most facilities

default to the "Halogenated" stream to protect the incinerator's non-halogenated line.

Scenario C: Quenching/Deactivation (Small Scale Only)
Only perform this if required by specific local protocols. Incineration is safer.

Dissolution: Dissolve the solid in a combustible solvent (e.g., Ethanol).

Neutralization: If the solution is highly basic (pH > 10), carefully adjust to pH 7-8 using dilute

Hydrochloric Acid (1M). Caution: Exothermic.

Disposal: Dispose of the neutral solution as "flammable organic solvent waste."

Part 4: Decision Logic Diagram
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Waste: 6-Chloropyridine-2-carboximidamide

Physical State?

Solid Waste Liquid/Solution

Bin: Solid Toxic Waste
(Lab Pack)

Double Bag & Label

Solvent Type?

Halogenated Solvent
(DCM, CHCl3)

Non-Halogenated
(MeOH, DMF)

Bin: Halogenated Organic Waste

Conc. > 1%?

Yes (Protect Incinerator)

Bin: Flammable Organic Waste

No (Trace amounts)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-Chloropyridine-2-carboximidamide waste streams.

Part 5: Emergency Response (Spills)
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Scenario Protocol

Solid Spill

1. Evacuate immediate area if dust is airborne.2.

Wear N95/P100 respirator and nitrile gloves.3.

Cover spill with wet paper towels to suppress

dust.4. Scoop into a waste jar. Do not dry

sweep.

Liquid Spill

1. Absorb with vermiculite or sand (do not use

paper towels for large oxidizing mixtures).2.

Collect into a sealed bag.3. Clean surface with

soap and water; test pH of surface to ensure

decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3026552/docs#6-chloropyridine-2-carboximidamide-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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